2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-phenylacetamide

• IUPAC Name: 2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C20H19N3O3S/c24-18(21-14-6-2-1-3-7-14)13-27-19-16-9-4-10-17(16)23(20(25)22-19)12-15-8-5-11-26-15/h1-3,5-8,11H,4,9-10,12-13H2,(H,21,24)
• InChI Key: MYIZPVMPSVZQMP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=CC=C3)CC4=CC=CO4
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

The compound “2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-phenylacetamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. It has a furan ring, a cyclopenta[d]pyrimidin ring, and an acetamide group. The molecule also contains a sulfanyl group (-SH) attached to the pyrimidin ring.

Molecular Structure Analysis

The molecular structure analysis of such a compound would typically involve techniques like X-ray crystallography, NMR, FT-IR, and UV-Vis spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule, the types of bonds present, and the electronic structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups and heterocyclic rings present in its structure. For example, the sulfanyl group (-SH) could potentially undergo oxidation reactions. The furan ring and the pyrimidin ring could also participate in various chemical reactions.

Scientific Research Applications

Anticancer Activity

Research has been conducted on derivatives similar to the queried compound, focusing on their synthesis and evaluation for anticancer properties. For example, the synthesis and anticancer activity of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives were explored, revealing that some synthesized compounds exhibited potent and selective cytotoxic effects against leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021).

Antiexudative Activity

Another study focused on the antiexudative activity of pyrolin derivatives, including 2-((4-amino-5-(furan-2-il)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides. These compounds demonstrated significant antiexudative properties, with some exceeding the activity of the reference drug, diclofenac sodium, suggesting their potential for treating inflammation-related conditions (Chalenko et al., 2019).

Heterocyclic Compound Synthesis

The versatility of furan derivatives in synthesizing various heterocyclic compounds has been extensively studied. One research article discussed the ring transformation of a 2(3H)-furanone derivative into oxazinone and pyrimidinone heterocycles, showcasing the compound's role in generating diverse heterocyclic structures with potential pharmaceutical applications (Hashem et al., 2017).

Antiallergic Compounds

Research into the synthesis and antiallergic activity of furan derivatives, including those similar to the queried compound, has yielded novel classes of antiallergic agents. These studies highlight the potential of such compounds in developing new treatments for allergic conditions (Georgiev et al., 1987).

Molecular Docking and Drug Design

The compound's derivatives have also been studied for their antiviral activities, particularly against COVID-19. Quantum chemical insight, natural bond orbital analysis, and molecular docking studies suggest these compounds' efficacy in binding to SARS-CoV-2 proteins, indicating their potential as antiviral agents (Mary et al., 2020).